Cas no 133920-05-5 (Benzene,(5-isothiocyanatopentyl)-)

• Product Name: Benzene,(5-isothiocyanatopentyl)-
• CAS No: 133920-05-5
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 198859
• PubChem ID: 3025718
• Update Time: 2025-04-19

Benzene,(5-isothiocyanatopentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(5-isothiocyanatopentyl)-
• 5-isothiocyanatopentylbenzene
• 5-Phenylpentyl isothiocyanate
• CCRIS 8258
• US9963444, Example 2
• SCHEMBL9493211
• 133920-05-5
• DTXSID70158421
• BDBM393299
• Benzene, (5-isothiocyanatopentyl)-
• CHEMBL2151310
• XTHYKVRNGUYFOS-UHFFFAOYSA-N
• benzyl-butylisothiocyanate
• (5-Isothiocyanatopentyl)Benzene

• Inchi： 1S/C12H15NS/c14-11-13-10-6-2-5-9-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key： XTHYKVRNGUYFOS-UHFFFAOYSA-N
• SMILES： S=C=NCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.093
• Monoisotopic Mass: 205.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 331.4°Cat760mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.536